Cas no 1700407-31-3 (Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro-)

• Product Name: Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro-
• CAS No: 1700407-31-3
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD31009006
• CID: 5191094
• Update Time: 2026-03-05

Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro-

• MDL： MFCD31009006
• Inchi： 1S/C9H10F3NO/c1-9(2,3)14-8-6(11)4-5(10)7(12)13-8/h4H,1-3H3
• InChI Key： JYXKGMXXYYTGPH-UHFFFAOYSA-N
• SMILES： C1(OC(C)(C)C)=NC(F)=C(F)C=C1F

Additional information on Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro-

Comprehensive Overview of Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro- (CAS No. 1700407-31-3)

Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro- (CAS No. 1700407-31-3) is a specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoro substitution pattern and tert-butoxy group at the 2-position, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines the aromaticity of pyridine with the electron-withdrawing effects of fluorine atoms, making it particularly valuable in modern drug discovery.

The growing demand for fluorinated pyridine derivatives in medicinal chemistry stems from their ability to enhance metabolic stability, bioavailability, and binding affinity in target molecules. Researchers frequently search for terms like "2-(tert-butoxy)-3,5,6-trifluoropyridine applications" or "CAS 1700407-31-3 synthetic routes," reflecting the compound's importance in developing kinase inhibitors and antimicrobial agents. Recent studies highlight its role in creating next-generation crop protection chemicals, aligning with the agricultural industry's need for environmentally friendly solutions.

From a chemical perspective, Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro- exhibits remarkable stability under various reaction conditions due to its sterically hindered tert-butoxy group. This property makes it ideal for palladium-catalyzed cross-coupling reactions, a topic frequently explored in organic chemistry forums. Analytical chemists often investigate "HPLC methods for trifluoropyridine analysis" or "NMR spectral data of CAS 1700407-31-3," underscoring the need for reliable characterization techniques for this intermediate.

The commercial significance of this compound continues to rise, with market analysts tracking "2-(tert-butoxy)-3,5,6-trifluoropyridine market trends" and "suppliers of fluorinated pyridine building blocks." Its application in developing PET radiotracers for medical imaging has become particularly relevant, coinciding with increased global investment in diagnostic technologies. The compound's lipophilicity modulation capabilities make it valuable in addressing challenges in CNS drug development, a hot topic in neuroscience research.

Environmental considerations surrounding fluorinated compounds have led to innovations in the sustainable production of Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro-. Green chemistry approaches utilizing continuous flow reactors and biocatalytic methods are gaining traction, responding to industry queries about "eco-friendly synthesis of CAS 1700407-31-3." These developments position the compound as a case study in balancing pharmaceutical innovation with environmental responsibility.

In material science applications, researchers are exploring the use of this trifluoropyridine derivative in liquid crystal formulations and organic electronic materials. The compound's electron-deficient aromatic system contributes to charge transport properties, making it relevant to searches about "fluorinated heterocycles for OLEDs." Patent literature reveals growing interest in its incorporation into high-performance polymers, particularly for specialty coatings with enhanced durability.

The analytical characterization of Pyridine, 2-(1,1-dimethylethoxy)-3,5,6-trifluoro- presents unique challenges that have spurred methodological advancements. Recent publications address common search queries like "mass spectrometry fragmentation patterns of trifluoropyridines" and "crystallographic data for CAS 1700407-31-3." These technical resources support quality control in industrial applications and academic research, where precise structural verification is paramount.

Looking forward, the scientific community anticipates expanded applications of this compound in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design – two rapidly evolving areas in drug discovery. The compound's balanced physicochemical properties and synthetic versatility ensure its continued relevance, as evidenced by increasing publications and patent filings referencing 2-(tert-butoxy)-3,5,6-trifluoropyridine derivatives.